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Compound of Interest

Compound Name: 3-Chloro-tetrahydro-pyran-4-one

Cat. No.: B169126 Get Quote

Disclaimer: Specific safety data for 3-Chloro-tetrahydro-pyran-4-one (CAS No. 160427-98-5)

is not readily available in public databases. The following precautions are based on the known

hazards of the parent compound, tetrahydro-4H-pyran-4-one, and general safety principles for

handling chlorinated ketones and flammable liquids. Researchers should always perform a

thorough risk assessment before starting any experiment and consult with their institution's

safety officer.

Frequently Asked Questions (FAQs)
1. What are the primary hazards associated with 3-Chloro-tetrahydro-pyran-4-one?

Based on its structure, the primary hazards are expected to be:

Flammability: The parent compound, tetrahydro-4H-pyran-4-one, is a flammable liquid.[1][2]

The addition of a chlorine atom may alter the flashpoint, but it should be treated as a

flammable substance.

Skin and Eye Irritation: Many chlorinated organic compounds and ketones can cause skin

and eye irritation upon contact.

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.[3]

Toxicity: While specific toxicity data is unavailable, many chlorinated organic compounds

have toxic properties. The chemical, physical, and toxicological properties have not been
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thoroughly investigated.

2. What personal protective equipment (PPE) should I wear when handling this compound?

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene, inspect before

use), a lab coat, long pants, and closed-toe shoes.[4][5]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[5] If engineering controls are insufficient, a NIOSH-approved respirator may be

necessary.

3. How should I properly store 3-Chloro-tetrahydro-pyran-4-one?

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Store away from strong oxidizing agents, strong bases, and incompatible materials.[2]

It is advisable to handle and store this compound under an inert gas.

4. What should I do in case of an accidental spill?

Immediately evacuate the area and remove all ignition sources.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

For small spills, absorb with an inert material (e.g., dry sand, earth, or commercial

absorbent) and place in a sealed container for disposal.[1]

Do not let the product enter drains to avoid environmental contamination.

For large spills, contact your institution's emergency response team.

5. What are the first-aid procedures for exposure?
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

6. How should I dispose of waste containing this chemical?

Dispose of in accordance with all local, state, and federal regulations.

Waste material should be treated as hazardous waste.

Do not mix with other waste. Leave chemicals in their original containers for disposal.
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Issue Possible Cause Troubleshooting Steps

Material has discolored or

developed a precipitate

Potential degradation or

polymerization.

Do not use the material.

Consult with a senior

researcher or safety officer for

proper disposal procedures.

Strong, irritating odor detected
Inadequate ventilation or a

possible leak/spill.

Immediately stop work, close

all containers, and ensure the

fume hood is functioning

correctly. If the odor persists,

evacuate the area and report

the issue.

Inconsistent experimental

results

Impurity of the compound due

to improper storage or

handling.

Ensure the compound is

stored under recommended

conditions (cool, dry, inert

atmosphere). Consider re-

purifying the material if

necessary and possible.

Quantitative Data Summary
Since specific data for 3-Chloro-tetrahydro-pyran-4-one is limited, the following table

summarizes the properties of the parent compound, tetrahydro-4H-pyran-4-one. This data

should be used as a general reference.
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Property Value

Molecular Formula C₅H₈O₂

Molecular Weight 100.12 g/mol [6]

Appearance Light yellow liquid[2]

Boiling Point 166 °C @ 760 mmHg[2]

Flash Point 56 °C (132.8 °F)[2]

Density 1.080 g/cm³[2]

Vapor Density 3.45[2]

Experimental Protocols
Protocol for Safe Handling and Use

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

entire experimental procedure.

Preparation:

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary PPE and ensure it is in good condition.

Have spill cleanup materials and first-aid supplies readily accessible.

Eliminate all potential ignition sources from the work area.[5]

Handling:

Perform all manipulations of the compound within the fume hood.

Use spark-proof tools and equipment.[1][2]

Ground and bond containers when transferring the liquid to prevent static discharge.[2]
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Avoid inhalation of vapors and direct contact with skin and eyes.

Post-Experiment:

Tightly seal the container immediately after use.

Clean the work area thoroughly.

Dispose of contaminated materials (e.g., gloves, absorbent pads) as hazardous waste.

Wash hands thoroughly with soap and water.
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Caption: Workflow for handling 3-Chloro-tetrahydro-pyran-4-one.
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Caption: Decision-making workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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